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Compound of Interest

Compound Name: Rubraxanthone

Cat. No.: B1241749

Disclaimer: This document provides generalized guidance on the disposal of Rubraxanthone
based on standard laboratory safety protocols for hazardous chemical waste. Rubraxanthone
is a naturally occurring xanthone with documented cytotoxic and antibacterial properties,
indicating it should be handled as a potentially hazardous substance.[1][2][3] However, a
specific Safety Data Sheet (SDS) with official disposal instructions was not located.
Researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific guidance and adhere to all local, state, and federal regulations. This
information is intended to supplement, not replace, institutional protocols.

Rubraxanthone is a chemical compound intended for research use only.[4] Proper handling
and disposal are critical to ensure personnel safety and environmental protection.

Chemical and Physical Properties Summary

All personnel handling Rubraxanthone should be familiar with its known properties to inform
safe handling and disposal decisions.
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Property Data Source(s)
Molecular Formula C24H2606 [1]
CAS Number 65411-01-0 [1]
Appearance Yellow crystal [2]

Antibacterial, Cytotoxic,
Known Biological Activity Antiplatelet, Antineoplastic, [1112113114]
PAF inhibitor[1][2][3][4]

Solubility Soluble in methanol [5]

Experimental Protocols: Step-by-Step Disposal
Procedures

Due to its cytotoxic properties, all Rubraxanthone waste must be treated as hazardous
chemical waste. Do not dispose of Rubraxanthone down the drain or in regular trash.

o Container: Keep the solid chemical in its original, clearly labeled manufacturer's container.[6]
[7] Do not deface the original label.

o Labeling: Affix a "Hazardous Waste" label to the container. Fill out the label completely,
including the full chemical name ("Rubraxanthone"), concentration (100%), and
accumulation start date.

o Storage: Store the container in a designated Satellite Accumulation Area (SAA).[8] The
container must be sealed with a secure, leak-proof cap and placed within a secondary
container to prevent spills.[6]

e Segregation: Ensure the waste container is stored separately from incompatible materials,
such as strong oxidizing agents.[8]

e Pickup: Arrange for a hazardous waste pickup through your institution's EHS department
before the 90-day accumulation limit is reached.[6]
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This category includes items such as gloves, pipette tips, absorbent paper, and empty
containers.

» Empty Containers: Triple-rinse empty Rubraxanthone containers with a suitable solvent
(e.g., methanol).[9] Collect the rinsate as hazardous liquid waste (see Protocol 2.3). After
triple-rinsing, the container may be disposed of in the trash, or as directed by your EHS
office.[9]

o Contaminated Solids (Non-Sharps):

[e]

Collect all contaminated items (e.g., gloves, wipes) in a clear plastic bag.[6]

[e]

Double-bag the waste to ensure containment.[6]

o

Label the outer bag as "Hazardous Waste" with the contaminant identified as "Solid debris
contaminated with Rubraxanthone.”

o

Store in the SAA and arrange for EHS pickup.
o Contaminated Sharps:

o Collect all contaminated sharps (pipettes, needles, broken glass) in a designated,
puncture-proof sharps container.[6]

o Label the container "Hazardous Waste - Sharps contaminated with Rubraxanthone."
o Once the container is three-quarters full, seal it and arrange for EHS pickup.

o Waste Collection: Collect all liquid waste containing Rubraxanthone in a compatible, leak-
proof container with a screw-on cap.[6][8] Do not use beakers or flasks with stoppers for
waste accumulation.

e Segregation:

o Halogenated vs. Non-Halogenated: Do not mix solvents. Use separate waste containers
for halogenated and non-halogenated solvent waste containing Rubraxanthone.

o Agueous Waste: Collect aqueous solutions separately from solvent-based waste.
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» Labeling: Label the container with a "Hazardous Waste" tag. List all chemical constituents,
including solvents and solutes, with their approximate concentrations. For example:
"Methanol 99%, Rubraxanthone 1%".

o Storage: Keep the container sealed at all times, except when adding waste.[9] Store it in a
designated SAA within a secondary containment tray.

o Pickup: Arrange for a hazardous waste pickup with your institution's EHS department.

Mandatory Visualizations

The following diagram outlines the decision-making workflow for the proper disposal of
Rubraxanthone waste streams.
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Identify Rubraxanthone Waste

Debris

Solid Rubraxanthone
(Pure / Expired)

Liquid Waste Contaminated Debris
(Solutions) (Gloves, Wipes, Glassware)

Protocol 2.3:
- Collect in sealed, compatible container
- Segregate by solvent type
- Label with all components
- Store in SAA secondary containment

Protocol 2.1:
- Keep in original container
- Attach Hazardous Waste Label
- Store in SAA secondary containment

Protocol 2.2: Protocol 2.2:
- Place in puncture-proof sharps container - Double-bag in clear plastic bags
- Label as 'Sharps Waste' - Label as 'Solid Waste'
- Store in SAA - Store in SAA

Arrange for Hazardous Waste
Pickup via EHS

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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